Cas no 62230-14-2 (2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester)
62230-14-2 structure
Product Name:2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester
CAS No:62230-14-2
MF:C12H15NO2
MW:205.253003358841
CID:453429
PubChem ID:71388548
Update Time:2025-04-19
2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester
- butyl 3-pyridin-4-ylprop-2-enoate
- DTXSID50810611
- BUTYL 3-(PYRIDIN-4-YL)PROP-2-ENOATE
- 62230-14-2
-
- Inchi: 1S/C12H15NO2/c1-2-3-10-15-12(14)5-4-11-6-8-13-9-7-11/h4-9H,2-3,10H2,1H3
- InChI Key: VHYJJIUGXPLUEO-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CN=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 205.11035
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
62230-14-2 (2-Propenoic acid, 3-(4-pyridinyl)-, butyl ester) Related Products
- 81124-49-4(Methyl 3-(pyridin-4-yl)acrylate)
- 7340-34-3(3-(4-pyridinyl)-2-Propenoic acid methyl ester)
- 24489-96-1(Ethyl (E)-3-(4-Pyridinyl)-2-propenoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk